3-(3,5-dimethylpiperidin-1-yl)-N-(3-fluorophenyl)propanamide

• Molecular Formula: C16H23FN2O
• Molecular Weight: 278.36 g/mol
• IUPAC Name: 3-(3,5-dimethylpiperidin-1-yl)-N-(3-fluorophenyl)propanamide
• InChI: InChI=1S/C16H23FN2O/c1-12-8-13(2)11-19(10-12)7-6-16(20)18-15-5-3-4-14(17)9-15/h3-5,9,12-13H,6-8,10-11H2,1-2H3,(H,18,20)
• InChI Key: YHKALXFEHWFSMO-UHFFFAOYSA-N
• SMILES: CC1CC(CN(C1)CCC(=O)NC2=CC(=CC=C2)F)C

Description

3-(3,5-dimethylpiperidin-1-yl)-N-(3-fluorophenyl)propanamide, also known as DFPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DFPP belongs to the class of piperidine compounds and is structurally related to other drugs such as fentanyl and sufentanil.

Mechanism of Action

3-(3,5-dimethylpiperidin-1-yl)-N-(3-fluorophenyl)propanamide acts as an agonist at the mu-opioid receptor, which is primarily located in the central nervous system. Activation of this receptor leads to the inhibition of neurotransmitter release, resulting in a decrease in pain perception and an increase in feelings of euphoria and relaxation.
Biochemical and Physiological Effects
This compound has been shown to produce a range of biochemical and physiological effects. In addition to its analgesic properties, this compound has been found to decrease heart rate and blood pressure, as well as induce respiratory depression. It has also been shown to have sedative and anxiolytic effects.

Advantages and Limitations for Lab Experiments

3-(3,5-dimethylpiperidin-1-yl)-N-(3-fluorophenyl)propanamide has several advantages for use in lab experiments. It has a high potency and a longer duration of action compared to other opioids, which allows for more precise dosing and a longer window of observation. However, it also has limitations, such as the potential for respiratory depression and the need for specialized equipment and training to handle the compound safely.

Future Directions

There are several potential future directions for research involving 3-(3,5-dimethylpiperidin-1-yl)-N-(3-fluorophenyl)propanamide. One area of interest is the development of new formulations and delivery methods that could increase the safety and efficacy of the compound. Another area of research is the investigation of this compound's potential as a treatment for other conditions such as depression and anxiety. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential long-term effects on the body.

Synthesis Methods

3-(3,5-dimethylpiperidin-1-yl)-N-(3-fluorophenyl)propanamide can be synthesized through a multistep process involving the reaction of 3,5-dimethylpiperidine with 3-fluorobenzoyl chloride. The resulting intermediate is then subjected to reductive amination with propanal to yield the final product.

Scientific Research Applications

3-(3,5-dimethylpiperidin-1-yl)-N-(3-fluorophenyl)propanamide has been extensively studied for its potential use as an analgesic and anesthetic agent. It has been shown to have a high affinity for the mu-opioid receptor, which is responsible for mediating the pain-relieving effects of opioids. This compound has also been found to have a longer duration of action and a more favorable safety profile compared to other opioids such as fentanyl and morphine.